Cas no 2171430-45-6 ((3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid)

• Product Name: (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid
• CAS No: 2171430-45-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6419707
• PubChem ID: 165580107
• Update Time: 2025-08-04

(3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid
• 2171430-45-6
• (3S)-3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}pentanoic acid
• EN300-1576257

• Inchi： 1S/C27H30N2O5/c1-2-18(15-25(30)31)28-26(32)17-8-7-9-19(14-17)29-27(33)34-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-7,9-13,17-19,24H,2,8,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17?,18-,19?/m0/s1
• InChI Key： NQQJUKALFMFQIB-XBMUEBEBSA-N
• SMILES： O(C(NC1C=CCC(C(N[C@H](CC(=O)O)CC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid

Introduction to (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic Acid (CAS No. 2171430-45-6)

(3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid is a specialized compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171430-45-6, has garnered attention due to its unique structural properties and potential therapeutic applications. The molecule features a complex arrangement of functional groups, including an amino group, a formamide moiety, and a pentanoic acid backbone, which contribute to its diverse chemical reactivity and biological interactions.

The structural complexity of (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid makes it a valuable candidate for further investigation in drug discovery. The presence of a fluorenylmethoxycarbonyl (Fmoc) group suggests potential utility in peptide synthesis and proteomics, where such protecting groups are commonly employed to facilitate controlled reactions and purification processes. Additionally, the cyclohexenone ring system introduces conformational flexibility, which can be exploited to modulate binding affinity and selectivity in biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the interactions between this compound and its potential biological targets. These studies have highlighted the compound's ability to engage with specific enzymes and receptors, making it a promising candidate for further development as an active pharmaceutical ingredient (API).

The synthesis of (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid presents unique challenges due to its intricate structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and chiral resolution have been particularly effective in ensuring the high enantiomeric purity required for pharmaceutical applications. These advancements have opened new avenues for the development of novel therapeutics targeting various diseases.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds has yielded numerous groundbreaking discoveries. The cyclohexenone moiety in (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pentanoic acid is particularly noteworthy, as it has been shown to enhance binding affinity in several drug-target interactions. This structural feature has inspired the design of new analogs with improved pharmacological profiles. By leveraging computational tools and synthetic strategies, researchers are able to rapidly screen and optimize these compounds for efficacy and safety.

The potential applications of (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yformamido}pentanoic acid extend beyond traditional small-molecule drug development. Its unique structural motifs make it an attractive scaffold for the design of biologics, including peptidomimetics and enzyme inhibitors. These biologics have shown promise in treating a wide range of diseases, from cancer to inflammatory disorders. The integration of this compound into novel therapeutic strategies could lead to significant improvements in patient outcomes.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group in (3S)-3-{5-{((9H-fluorenine-methoxycarbonyl)amino)cyclohexen}-1-yformamide pentanoic acid not only enhances stability but also influences electronic properties, thereby affecting binding interactions. Recent studies have demonstrated that fluorine substitution can significantly alter metabolic pathways and improve bioavailability. This underscores the importance of fluorine chemistry in the development of next-generation pharmaceuticals.

The future prospects for (3S)-3-{5-{((9H-fluorenylmethoxycarbonyl)amino)cyclohexen}-1-yformamide pentanoic acid are bright, with ongoing research focused on elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical practice. By combining cutting-edge synthetic methods with advanced analytical techniques, scientists are poised to unlock the full potential of this compound.